Cas no 64109-89-3 (3H-Indole, 2-(4-nitrophenyl)-)
3H-Indole, 2-(4-nitrophenyl)- structure
Product Name:3H-Indole, 2-(4-nitrophenyl)-
CAS No:64109-89-3
MF:C14H10N2O2
MW:238.241403102875
CID:1669643
Update Time:2024-09-03
3H-Indole, 2-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Indole, 2-(4-nitrophenyl)-
-
- Inchi: 1S/C14H10N2O2/c17-16(18)12-7-5-10(6-8-12)14-9-11-3-1-2-4-13(11)15-14/h1-8H,9H2
- InChI Key: LZUDDECSLLECAI-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)CC=1C1=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 238.0743
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 395.1±42.0 °C(Predicted)
- PSA: 55.5
- pka: 4.45±0.20(Predicted)
3H-Indole, 2-(4-nitrophenyl)- Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
64109-89-3 (3H-Indole, 2-(4-nitrophenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk